Cas no 165252-05-1 (Acetamide,N-[[4-[5-[4-(methylsulfonyl)phenyl]-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]phenyl]methyl]-)

• Product name: Acetamide,N-[[4-[5-[4-(methylsulfonyl)phenyl]-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]phenyl]methyl]-
• CAS No: 165252-05-1
• MF: C₂₆H₂₂F₃N₃O₃S
• MW: 513.531395435333
• CID: 1345645

Acetamide,N-[[4-[5-[4-(methylsulfonyl)phenyl]-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]phenyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[[4-[5-[4-(methylsulfonyl)phenyl]-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]phenyl]methyl]-
• Acetamide, N-[[4-[5-[4-(methylsulfonyl)phenyl]-1-phenyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]phenyl]methyl]-

• Inchi： 1S/C26H22F3N3O3S/c1-17(33)30-16-18-8-10-19(11-9-18)23-24(20-12-14-22(15-13-20)36(2,34)35)32(21-6-4-3-5-7-21)31-25(23)26(27,28)29/h3-15H,16H2,1-2H3,(H,30,33)
• InChI Key： KAQQXFJHJLFHDX-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(C2=C(C3=CC=C(S(C)(=O)=O)C=C3)N(C3=CC=CC=C3)N=C2C(F)(F)F)C=C1)(=O)C

Computed Properties

• Exact Mass: 513.13356

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 701.6±60.0 °C(Predicted)
• PSA: 81.06
• pka: 15.44±0.46(Predicted)